Cas no 2679936-47-9 (rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine)

• Product Name: rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine
• CAS No: 2679936-47-9
• MF: C₅H₁₀N₄S
• MW: 158.224698543549
• CID: 5644476
• PubChem ID: 165908526
• Update Time: 2025-06-24

rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine Chemical and Physical Properties

Names and Identifiers

• EN300-28270836
• 2679936-47-9
• rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine

• Inchi： 1S/C5H10N4S/c1-10-5-3-7-2-4(5)8-9-6/h4-5,7H,2-3H2,1H3/t4-,5-/m1/s1
• InChI Key： PFASSROKQCYEHP-RFZPGFLSSA-N
• SMILES： S(C)[C@@H]1CNC[C@H]1N=[N+]=[N-]

Computed Properties

• Exact Mass: 158.06261751g/mol
• Monoisotopic Mass: 158.06261751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 154
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 51.7Ų

Additional information on rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine

Introduction to rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine (CAS No. 2679936-47-9)

Rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine (CAS No. 2679936-47-9) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including an azide group and a methylsulfanyl moiety, which confer it with potential biological activities and applications in drug development.

The azide group in rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine is a versatile functional group that can participate in various chemical reactions, such as the Staudinger ligation and copper-catalyzed azide-alkyne cycloaddition (CuAAC). These reactions are widely used in bioconjugation and click chemistry, making the compound a valuable building block for the synthesis of complex molecules and drug conjugates.

The presence of the methylsulfanyl moiety adds another layer of complexity to the molecule. Sulfur-containing compounds are known for their ability to modulate biological processes, including enzyme activity and protein-protein interactions. In the context of drug discovery, this functional group can enhance the pharmacological properties of the compound, such as its solubility, stability, and bioavailability.

The chiral nature of rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine is another critical aspect that influences its biological activity. Chiral compounds can exhibit different pharmacological profiles depending on their enantiomeric form. Therefore, understanding the stereochemistry of this compound is essential for optimizing its therapeutic potential. Recent studies have shown that enantiomerically pure forms of similar compounds can exhibit enhanced potency and selectivity compared to their racemic counterparts.

In terms of synthetic routes, rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine can be synthesized through various methods. One common approach involves the azidation of a corresponding pyrrolidine derivative followed by the introduction of the methylsulfanyl group. Advances in asymmetric synthesis have also enabled the preparation of enantiomerically pure forms of this compound, which is crucial for pharmaceutical applications.

The biological activity of rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine has been explored in several studies. Preliminary research suggests that this compound may have potential as a lead molecule for developing new drugs targeting specific biological pathways. For instance, its ability to interact with certain enzymes or receptors could make it useful in treating diseases such as cancer or neurodegenerative disorders.

In addition to its potential therapeutic applications, rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine has also been investigated for its use in chemical biology and materials science. The unique combination of functional groups in this molecule makes it suitable for designing novel materials with specific properties, such as stimuli-responsive polymers or self-assembling systems.

The safety and toxicity profile of rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine is an important consideration for its use in pharmaceutical development. Preclinical studies have generally shown that this compound exhibits low toxicity at relevant concentrations. However, further research is needed to fully understand its safety profile and potential side effects.

In conclusion, rac-(3R,4R)-3-azido-4-(methylsulfanyl)pyrrolidine (CAS No. 2679936-47-9) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it a valuable candidate for drug development and other advanced scientific applications. Ongoing research continues to uncover new insights into its properties and potential uses, highlighting its significance in the field.